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Compound of Interest

Compound Name: 1-Propanol, 2-amino-3-mercapto-

Cat. No.: B3320590 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 1-Propanol, 2-amino-3-mercapto-, also commonly known as L-Cysteine. This document is

intended for researchers, scientists, and drug development professionals to ensure safe

handling and disposal in a laboratory setting.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle the chemical with appropriate

care. 1-Propanol, 2-amino-3-mercapto- is an irritant and is harmful if swallowed[1]. The

mercaptan group gives it a strong, unpleasant odor[2].

Personal Protective Equipment (PPE): Always wear protective gloves, safety goggles, and a

lab coat to prevent skin and eye contact[2][3].

Ventilation: All handling and disposal procedures should be conducted in a properly

functioning chemical fume hood to avoid inhalation of dust or vapors[4][5].

Storage: Store the chemical in a cool, dry, well-ventilated place in a tightly closed

container[2][6]. Keep it away from strong oxidizing agents[2].

Waste Characterization and Regulatory Compliance
It is the responsibility of the waste generator to properly characterize all waste materials

according to applicable local, state, and federal regulations (e.g., US 40CFR262.11)[1].

Chemical waste generators must determine if a discarded chemical is classified as a
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hazardous waste[1]. Improper disposal is illegal and can pose a significant risk to the

environment and public health.

Step-by-Step Disposal Procedures
The primary and most recommended method for disposal is to use a licensed professional

waste disposal service[1]. Do not dispose of this chemical with household garbage or flush it

down the sanitary sewer unless it has been properly treated and is permitted by local

regulations[1][7].

1. Small Spills:

Ensure proper ventilation and wear appropriate PPE.
For solid material, avoid generating dust[6]. Gently sweep or wipe up the spill[2].
Place the spilled material and any contaminated cleaning materials into a sealed, labeled
container for disposal[2].
Wash the spill site thoroughly with soap and water after material pickup is complete[1][2].

2. Bulk Chemical Waste:

Collect the waste 1-Propanol, 2-amino-3-mercapto- in a compatible, non-reactive container
with a secure lid.
Clearly label the container with "Hazardous Waste" and the full chemical name.
Store the waste container in a designated, properly ventilated, and secure area away from
incompatible materials.
Contact your institution's Environmental Health and Safety (EHS) office or a licensed
chemical waste disposal company to arrange for pickup and proper disposal.

3. Empty Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent (e.g., water).
Collect the rinsate as hazardous waste and add it to your chemical waste container.
After triple-rinsing, deface or remove the original label. The clean, empty container can then
typically be disposed of as regular laboratory glass or plastic waste[7].

Chemical Properties and Safety Data
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The following table summarizes key quantitative data and properties relevant to the safe

handling and disposal of 1-Propanol, 2-amino-3-mercapto-.

Property Value Citation(s)

Chemical Formula C₃H₉NOS [8]

CAS Number 584-01-0 [8]

Physical State White crystals [2]

Odor Stale urine / Disagreeable [2][4]

Solubility
Soluble in water, alcohol, and

acetic acid
[2][5]

Melting Point 240 °C (decomposes) [2]

Oral Toxicity (LD50) ORL-RAT LD50: 1890 mg/kg [2]

Incompatibilities Strong oxidizing agents [2]

Combustibility
Nonflammable,

noncombustible solid
[2]

Hazard Codes

Acute toxicity, oral (Category

4). Harmful if swallowed

(H302).

[2]

Experimental Protocols for Waste Treatment
The following are general protocols for treating aspects of mercaptan-containing waste. These

procedures should only be carried out by trained personnel under the direct supervision of a

qualified chemist and in accordance with your institution's safety guidelines.

Protocol 1: Odor Control for Mercaptan Waste Vapors
Due to their extremely low odor thresholds, mercaptans require careful odor control[9]. Venting

gases from reactions or waste containers through a scrubbing system is an effective method.

Methodology:
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Prepare a Scrubbing Solution: Prepare a 1-2 M solution of aqueous sodium hydroxide

(NaOH).

Set up the Scrubber: Assemble a gas washing bottle (scrubber) containing the NaOH

solution.

Venting: Connect the outlet of the waste container or reaction apparatus to the inlet of the

scrubber using chemically resistant tubing (e.g., Teflon). Ensure the gas stream bubbles

through the NaOH solution.

Final Venting: The outlet of the scrubber can be vented into a fume hood exhaust or through

an activated charcoal filter for secondary treatment[4].

Disposal of Scrubbing Solution: The resulting basic solution should be neutralized with a

suitable acid (e.g., HCl) to a pH between 6 and 8. Once neutralized, it can typically be

disposed of down the sanitary sewer with copious amounts of water, pending local

regulations.

Protocol 2: Chemical Oxidation of Dilute Mercaptan
Solutions
For dilute aqueous solutions, chemical oxidation can be used to destroy the mercaptan group,

reducing its odor and hazard. Sodium hypochlorite (bleach) is a common oxidizing agent for

this purpose.

Methodology:

Dilution: Ensure the mercaptan solution is dilute (<1% concentration). If necessary, dilute

with water in a suitable container placed in an ice bath to manage any heat generation.

Oxidation: Slowly and with constant stirring, add an excess of a 5% sodium hypochlorite

solution (household bleach). The reaction is exothermic, so the addition rate should be

controlled to keep the temperature below 30°C.

Testing for Completion: After the addition is complete, continue stirring for at least 2 hours.

Test for the presence of residual mercaptan using an appropriate method (e.g., lead acetate

paper, which will turn black in the presence of thiols).
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Neutralization: Check the pH of the solution. If it is basic, neutralize it to a pH between 6 and

8 using a dilute acid (e.g., hydrochloric acid).

Disposal: Once the reaction is complete and the solution is neutralized, it can often be

disposed of down the sanitary sewer with a large volume of water, in accordance with local

regulations[7].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 1-
Propanol, 2-amino-3-mercapto-.

Waste Generated
(1-Propanol, 2-amino-3-mercapto-)

What is the nature of the waste?

Small Spill

Spill

Bulk Waste / Contaminated Materials

Bulk

Empty Container

Empty

1. Wear full PPE.
2. Absorb/sweep up material.

3. Place in sealed container for disposal.

1. Place in compatible, sealed container.
2. Label as 'Hazardous Waste' with chemical name.

1. Triple-rinse with appropriate solvent.
2. Collect rinsate as hazardous waste.

3. Deface label.

Arrange for pickup by
licensed professional waste disposal service.

Dispose of container in
normal laboratory trash.

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.otago.ac.nz/__data/assets/pdf_file/0035/318995/download-the-chemical-disposal-waste-guidelines-080557.pdf
https://www.benchchem.com/product/b3320590?utm_src=pdf-body
https://www.benchchem.com/product/b3320590?utm_src=pdf-body
https://www.benchchem.com/product/b3320590?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3320590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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